molecular formula C27H29N5O B2563979 3-Methyl-2-[(4-methylphenyl)methyl]-1-(2-morpholin-4-ylethylamino)pyrido[1,2-a]benzimidazole-4-carbonitrile CAS No. 861123-09-3

3-Methyl-2-[(4-methylphenyl)methyl]-1-(2-morpholin-4-ylethylamino)pyrido[1,2-a]benzimidazole-4-carbonitrile

Cat. No. B2563979
CAS RN: 861123-09-3
M. Wt: 439.563
InChI Key: MDFAKMKYFNNXNO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-Methyl-2-[(4-methylphenyl)methyl]-1-(2-morpholin-4-ylethylamino)pyrido[1,2-a]benzimidazole-4-carbonitrile is a useful research compound. Its molecular formula is C27H29N5O and its molecular weight is 439.563. The purity is usually 95%.
BenchChem offers high-quality 3-Methyl-2-[(4-methylphenyl)methyl]-1-(2-morpholin-4-ylethylamino)pyrido[1,2-a]benzimidazole-4-carbonitrile suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-Methyl-2-[(4-methylphenyl)methyl]-1-(2-morpholin-4-ylethylamino)pyrido[1,2-a]benzimidazole-4-carbonitrile including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial Activity

Research into pyrido[1,2-a]benzimidazole derivatives, including structures analogous to the specified compound, has demonstrated potential antimicrobial activity. These compounds have been synthesized and evaluated for their ability to inhibit microbial growth. The structure-activity relationship of these compounds suggests that modifications to the pyrido[1,2-a]benzimidazole framework can enhance antimicrobial efficacy (Badawey & Gohar, 1992).

Fluorescent Properties

Derivatives of pyrido[1,2-a]benzimidazole have also been studied for their fluorescent properties, making them candidates for use as fluorescent whitening agents and in other applications requiring fluorescence. This research explores the synthesis and fluorescence potential of oxazolo[4',5':5,6]pyrido[1,2-a]benzimidazole derivatives (Rangnekar & Rajadhyaksha, 1986).

Heterocyclic Synthesis

The chemical framework of pyrido[1,2-a]benzimidazole derivatives facilitates the synthesis of diverse heterocyclic compounds, which are of interest in medicinal chemistry and materials science. Studies have detailed the synthesis of various heterocyclic structures using this core, highlighting the compound's versatility in organic synthesis (Al-Issa, 2012).

Biological Activity

Beyond antimicrobial potential, the broader biological activity of pyrido[1,2-a]benzimidazole derivatives has been a subject of investigation. Some derivatives have been screened for their potential antileukemic, antimicrobial, herbicidal, and plant antifungal properties, although many compounds were found to be inactive in these respects. This research indicates the need for further modification and screening to find more potent biological activities (Rida et al., 1988).

Chemical Transformations and Synthesis

The reactivity and transformation of pyrido[1,2-a]benzimidazole derivatives under various conditions have been explored to synthesize novel compounds with potential applications in drug development and materials science. These studies offer insights into the mechanisms and outcomes of different chemical reactions involving the pyrido[1,2-a]benzimidazole scaffold, leading to the creation of novel molecules (Ibrahim & El-Gohary, 2016).

properties

IUPAC Name

3-methyl-2-[(4-methylphenyl)methyl]-1-(2-morpholin-4-ylethylamino)pyrido[1,2-a]benzimidazole-4-carbonitrile
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C27H29N5O/c1-19-7-9-21(10-8-19)17-22-20(2)23(18-28)27-30-24-5-3-4-6-25(24)32(27)26(22)29-11-12-31-13-15-33-16-14-31/h3-10,29H,11-17H2,1-2H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

MDFAKMKYFNNXNO-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC=C(C=C1)CC2=C(N3C4=CC=CC=C4N=C3C(=C2C)C#N)NCCN5CCOCC5
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C27H29N5O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

439.6 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

3-Methyl-2-[(4-methylphenyl)methyl]-1-(2-morpholin-4-ylethylamino)pyrido[1,2-a]benzimidazole-4-carbonitrile

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.